Cas no 1805042-81-2 (Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate)

• Product Name: Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate
• CAS No: 1805042-81-2
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4796277
• Update Time: 2025-08-04

Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)7-4-9(18-11(12)13)6(5-15)3-8(7)14/h3-4,11H,2H2,1H3
• InChI Key： OGYXNGXKJRXWTM-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(C=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate

Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate (CAS No. 1805042-81-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate (CAS No. 1805042-81-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and versatile reactivity. This compound, characterized by its iodo and cyano substituents alongside a difluoromethoxy group, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure not only facilitates diverse chemical transformations but also enhances its utility in drug discovery and development programs.

The presence of multiple functional groups in Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate allows for a wide range of synthetic modifications, making it an invaluable building block for medicinal chemists. The iodobenzene moiety, in particular, is well-known for its ability to undergo cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures and have been extensively utilized in the development of novel therapeutic agents.

In recent years, Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate has found applications in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the cyano group and the aromatic ring system provides a scaffold that can be modified to achieve high selectivity and potency against specific biological targets.

The difluoromethoxy substituent is another key feature that contributes to the compound's appeal. Fluoro substituents are frequently incorporated into drug molecules due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The introduction of fluorine atoms can lead to improved pharmacological profiles, making Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate a valuable precursor for designing next-generation pharmaceuticals.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate. For example, transition-metal-catalyzed reactions have enabled the efficient construction of complex heterocycles, which are prevalent in many bioactive compounds. The compound's reactivity with palladium and copper catalysts has been particularly useful in generating novel scaffolds with potential therapeutic value.

The pharmaceutical industry has also explored the use of Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate in the development of antiviral and antibacterial agents. Its structural features allow for the introduction of modifications that can enhance interactions with viral proteases or bacterial enzymes, leading to more effective treatments against infectious diseases. Additionally, the compound's compatibility with solid-phase synthesis techniques makes it suitable for large-scale production processes.

In conclusion, Ethyl 4-cyano-5-difluoromethoxy-2-iodobenzoate (CAS No. 1805042-81-2) is a multifunctional intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural attributes enable a broad spectrum of chemical transformations, making it an indispensable tool for medicinal chemists. As research continues to uncover new applications for this compound, its significance in drug discovery and development is expected to grow even further.